Cas no 2034346-71-7 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-2-carboxamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-2-carboxamide
• CAS No: 2034346-71-7
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5334689
• Update Time: 2025-05-26

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-2-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]furan-2-carboxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-2-carboxamide

• Inchi： 1S/C16H17N3O2S/c1-11-8-12(2)19(18-11)14(13-5-7-22-10-13)9-17-16(20)15-4-3-6-21-15/h3-8,10,14H,9H2,1-2H3,(H,17,20)
• InChI Key： KCCAKLHQFYMJHT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1=CC=CO1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-2-carboxamide

Introduction to N-[2-(3,5-dimethyl-1H-pyrazol-1-yl-2-(thiophen-3-yl)ethyl)furan-2-carboxamide (CAS No. 2034346-71-7)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-2-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034346-71-7, represents a novel class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both dimethylpyrazole and thiophene moieties in its framework suggests potential interactions with biological targets, which are critical for designing effective therapeutic agents.

The chemical structure of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-2-carboxamide consists of a furan ring linked to an amide group, which is further substituted with an ethyl chain containing both dimethylpyrazole and thiophene units. This arrangement not only enhances the compound's solubility and bioavailability but also introduces specific functional groups that can interact with enzymes and receptors in biological systems. The combination of these elements has been strategically designed to optimize pharmacokinetic properties and target specificity, which are essential for the development of new drugs.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures such as pyrazole and thiophene. These heterocycles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The dimethylpyrazole moiety, in particular, has been shown to exhibit anti-inflammatory, anti-microbial, and anti-cancer properties, while the thiophene ring contributes to the compound's stability and metabolic profile. The amide group in the structure further enhances its potential as a pharmacological agent by facilitating interactions with biological targets.

The synthesis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for the introduction of diverse functional groups without compromising structural integrity.

The pharmacological potential of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-2-carboxamide has been explored in several preclinical studies. These studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

The integration of computational chemistry and molecular modeling techniques has played a crucial role in understanding the binding interactions of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-y)ethyl)furan -carboxamide with biological targets. These studies have provided valuable insights into its mechanism of action and have helped identify key residues on the target proteins that are critical for its binding affinity. This information is essential for optimizing the compound's pharmacological properties and for guiding future structural modifications.

In conclusion, N-[2-(3,5-dimethyl -1H-pyrazol -1 -yl)- 2-(thiophen -3 -yl) ethyl]furan - 2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and to explore its applications in various disease areas.